Cas no 1353952-56-3 (Cyclopropyl-[1-(2-hydroxy-ethyl)-piperidin-2-ylmethyl]-carbamic acid tert-butyl ester)

• Product Name: Cyclopropyl-[1-(2-hydroxy-ethyl)-piperidin-2-ylmethyl]-carbamic acid tert-butyl ester
• CAS No: 1353952-56-3
• MF: C₁₆H₃₀N₂O₃
• MW: 298.421004772186
• CID: 2158044
• Update Time: 2025-10-29

Cyclopropyl-[1-(2-hydroxy-ethyl)-piperidin-2-ylmethyl]-carbamic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclopropyl-[1-(2-hydroxy-ethyl)-piperidin-2-ylmethyl]-carbamic acid tert-butyl ester
• tert-Butyl cyclopropyl((1-(2-hydroxyethyl)piperidin-2-yl)methyl)carbamate
• AM92493
• Cyclopropyl-[1-(2-hydroxyethyl)piperidin-2-ylmethyl]carbamic acid tert-butyl ester

• Inchi： 1S/C16H30N2O3/c1-16(2,3)21-15(20)18(13-7-8-13)12-14-6-4-5-9-17(14)10-11-19/h13-14,19H,4-12H2,1-3H3
• InChI Key： OFZATQAUJWWBLP-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N(CC1CCCCN1CCO)C1CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 350
• Topological Polar Surface Area: 53

Additional information on Cyclopropyl-[1-(2-hydroxy-ethyl)-piperidin-2-ylmethyl]-carbamic acid tert-butyl ester

Comprehensive Overview of Cyclopropyl-[1-(2-hydroxy-ethyl)-piperidin-2-ylmethyl]-carbamic acid tert-butyl ester (CAS No. 1353952-56-3)

The compound Cyclopropyl-[1-(2-hydroxy-ethyl)-piperidin-2-ylmethyl]-carbamic acid tert-butyl ester (CAS No. 1353952-56-3) is a highly specialized chemical entity with significant relevance in modern pharmaceutical and organic chemistry research. This tert-butyl ester derivative features a unique combination of cyclopropyl and piperidin-2-ylmethyl moieties, making it a valuable intermediate for drug discovery and development. Its structural complexity and functional groups, including the hydroxy-ethyl side chain, contribute to its versatility in synthetic applications.

In recent years, the demand for piperidine-based compounds has surged due to their widespread use in designing bioactive molecules. Researchers are particularly interested in carbamic acid esters like this compound, as they serve as protective groups or precursors in multi-step syntheses. The tert-butyl carbamate (Boc) group, for instance, is a cornerstone in peptide chemistry, aligning with the growing focus on peptide therapeutics—a hot topic in biopharmaceutical innovation. This compound’s cyclopropyl ring further enhances its potential, as cyclopropane derivatives are known for their metabolic stability and ability to modulate drug-receptor interactions.

From a synthetic perspective, Cyclopropyl-[1-(2-hydroxy-ethyl)-piperidin-2-ylmethyl]-carbamic acid tert-butyl ester exemplifies the convergence of medicinal chemistry and green chemistry principles. With sustainability becoming a priority, chemists are exploring efficient routes to synthesize such intermediates with minimal waste. The compound’s hydroxy-ethyl group also opens doors to further derivatization, catering to the rising interest in structure-activity relationship (SAR) studies—a frequently searched term in AI-driven drug design platforms.

The pharmaceutical industry’s shift toward targeted therapies and small-molecule inhibitors has amplified the importance of scaffolds like this piperidin-2-ylmethyl derivative. Its CAS No. 1353952-56-3 is often queried in databases by researchers investigating kinase inhibitors or GPCR modulators, reflecting its applicability in oncology and CNS drug development. Additionally, the compound’s tert-butyl ester functionality aligns with trends in prodrug design, a trending topic in optimizing drug bioavailability.

Quality control and analytical profiling of Cyclopropyl-[1-(2-hydroxy-ethyl)-piperidin-2-ylmethyl]-carbamic acid tert-butyl ester are critical for ensuring reproducibility in research. Advanced techniques like HPLC, NMR, and mass spectrometry are routinely employed to verify its purity, a subject of frequent searches among analytical chemists. Furthermore, the compound’s stability under various conditions is a key consideration, especially for labs focusing on high-throughput screening (HTS)—a methodology dominating modern drug discovery workflows.

In summary, Cyclopropyl-[1-(2-hydroxy-ethyl)-piperidin-2-ylmethyl]-carbamic acid tert-butyl ester (CAS No. 1353952-56-3) represents a nexus of innovation in synthetic and pharmaceutical chemistry. Its structural features resonate with current industry priorities, including fragment-based drug discovery and computational chemistry. As research continues to evolve, this compound is poised to play a pivotal role in addressing unmet medical needs through rational drug design.